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Compound of Interest

Compound Name: AZ5576

Cat. No.: B10854754

For immediate use by researchers, scientists, and drug development professionals, this
document provides essential safety and logistical information for the proper disposal of
AZ5576. Adherence to these procedures is critical for maintaining laboratory safety and
ensuring regulatory compliance. Given that a specific Safety Data Sheet (SDS) for AZ5576 is
not readily available, it is imperative to handle this potent and highly selective CDK9 inhibitor
with the utmost caution, following best practices for the disposal of hazardous chemical waste.

Summary of Key Disposal Principles

All waste materials containing AZ5576, including the pure compound, solutions, and
contaminated laboratory equipment, must be treated as hazardous chemical waste. Under no
circumstances should this material be disposed of in regular trash or down the drain.

Quantitative Data

For ease of reference, the key quantitative and identifying information for AZ5576 is
summarized in the table below.
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Identifier Value Reference
CAS Number 2751721-40-9 [1][21[3]
Molecular Formula C21H24FN303 [1][2]
Formula Weight 385.43 [11[2]

IC50 (CDKO9) <5 nM [2][3]
Solubility in DMSO 125 mg/mL (324.31 mM) [1][2]

Signaling Pathway Inhibition

AZ5576 is a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9). CDK?9 is a key component
of the positive transcription elongation factor b (P-TEFb) complex. This complex plays a crucial
role in the regulation of gene transcription by phosphorylating the C-terminal domain of RNA
polymerase Il (Pol Il), which releases it from a paused state and allows for transcriptional
elongation. By inhibiting CDK9, AZ5576 prevents this phosphorylation event, leading to a halt
in the transcription of short-lived anti-apoptotic proteins and ultimately inducing apoptosis in
cancer cells.[4][5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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